Cas no 25394-57-4 (Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z))

Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) structure
25394-57-4 structure
Product Name:Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z)
CAS No:25394-57-4
MF:C14H23NO
MW:221.338524103165
CID:258610
PubChem ID:5353001
Update Time:2025-04-19

Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) Chemical and Physical Properties

Names and Identifiers

    • 2,6,8-Decatrienamide,N-(2-methylpropyl)-, (2E,6Z,8E)-
    • Spilanthol
    • SPILANTHOL(P)
    • (2E,6Z,8E)-N-Isobutyl-2,6,8-decatrienamid
    • (2E,6Z,8E)-N-Isobutyl-2,6,8-decatrienamide
    • (2E,6Z,8E)-N-Isobutyl-2,6,8-décatriénamide
    • N-Isobutyldeca-trans-2-cis-6-trans-8-trienamide
    • N-Isobutyl-2(E),6(Z),8(E)-decatrienamide
    • UNII-4W9L3S4856
    • (2E,6Z,8E)-N-Isobutyl-2,6,8-decatrienamide #
    • 2,6,8-Decatrienamide, N-(2-methylpropyl)-, (2E,6Z,8E)-
    • HY-126383
    • N-ISOBUTYL-2,6,8-DECATRIENAMIDE
    • Affinin
    • SCHEMBL120348
    • (E,E,Z)-N-(2-Methylpropyl)-2,6,8-decatrienamide
    • (2E,6Z,8E)-N-Isobutyldeca-2,6,8-trienamide
    • (2E, 6E, 8E)
    • FEMA NO. 4668
    • DTXSID90893963
    • N-ISOBUTYLDECA-TRANS-2,CIS-6,TRANS-8-TRIENAMIDE
    • 4W9L3S4856
    • (2E,6Z,8E)-N-(2-methyl-propyl)-deca-2,6,8-trienoic acid amide
    • AFFININ [MI]
    • CHEMBL2287714
    • (2E,6Z,8E)-N-(2-methylpropyl)deca-2,6,8-trienamide
    • 2E,6Z,8E-Decatrienoic acid N-isobutylamide
    • SCHEMBL8505352
    • AT33712
    • (2e,6z,8e)-deca-2,6,8-trienoic acid isobutylamide
    • Spilanthol A mixture of (2E, 6Z, 8E) >80% (2E, 6E, 8E) and (2E, 6Z, 8Z)
    • (2E, 6Z, 8E)-N-(2-methylpropyl)deca-2, 6, 8-trienamide
    • 25394-57-4
    • Spilanthol A mixture of (2E, 6Z, 8E) >80%
    • CS-0103229
    • (E,Z,E)-N-(2-Methylpropyl)-2,6,8-decatrienamide
    • 2,6,8-DECATRIENAMIDE, N-ISOBUTYL-, (E,E,Z)-
    • Q7577248
    • 2,6,8-Decatrienamide, N-(2-methylpropyl)-, (E,E,Z)-
    • Deca-2E,6Z,8E-trienoic acid isobutylamide
    • Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z)
    • Inchi： 1S/C14H23NO/c1-4-5-6-7-8-9-10-11-14(16)15-12-13(2)3/h4-7,10-11,13H,8-9,12H2,1-3H3,(H,15,16)/b5-4+,7-6-,11-10+
    • InChI Key： BXOCHUWSGYYSFW-HVWOQQCMSA-N
    • SMILES： O=C(/C=C/CC/C=C\C=C\C)NCC(C)C

Computed Properties

  • Exact Mass: 221.17809
  • Monoisotopic Mass: 221.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: 23°
  • Boiling Point: bp0.2 141°; bp0.3-0.5 160-165°
  • Flash Point: 234.0±10.9 °C
  • Refractive Index: nD25 1.5134
  • Solubility: Chloroform (Slightly), Methanol (Slightly)
  • PSA: 29.1
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) Security Information

Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S681850-1mg
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z)
 25394-57-4
1mg
 $ 249.00 2023-09-06
TRC
S681850-10mg
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z)
 25394-57-4
10mg
 $ 1946.00 2023-09-06
ChromaDex Standards
ASB-00019300-005-5mg
SPILANTHOL
 25394-57-4 %
5mg
 $176.00 2023-10-25
ChromaDex Standards
ASB-00019300-010-10mg
SPILANTHOL
 25394-57-4 %
10mg
 $270.00 2023-10-25
ChromaDex Standards
ASB-00019300-025-25mg
SPILANTHOL
 25394-57-4 %
25mg
 $541.00 2023-10-25
ChromaDex Standards
ASB-00019300-100-100mg
SPILANTHOL
 25394-57-4 %
100mg
 $1576.00 2023-10-25
SHENG KE LU SI SHENG WU JI SHU
sc-474036A-1 mg
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z),
 25394-57-4
1mg
 ￥2,181.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-474036-2.5 mg
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z),
 25394-57-4
2.5 mg
 ￥5,265.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-474036B-10 mg
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z),
 25394-57-4
10mg
 ￥18,050.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-474036C-25 mg
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z),
 25394-57-4
25mg
 ￥52,647.00 2023-07-10

Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) Related Literature

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25394-57-4 (Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z)) Related Products

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